Cas no 2229130-76-9 (3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine
• CAS No: 2229130-76-9
• MF: C₁₁H₁₃F₂NO₂S
• MW: 261.288228750229
• CID: 6347353
• PubChem ID: 165682619
• Update Time: 2025-10-30

3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine
• 2229130-76-9
• EN300-2003910

• Inchi： 1S/C11H13F2NO2S/c1-17(15,16)9-5-3-2-4-8(9)10(14)6-11(12,13)7-10/h2-5H,6-7,14H2,1H3
• InChI Key： ANYOEGZNCRFPLL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1(CC(C1)(F)F)N)(=O)=O

Computed Properties

• Exact Mass: 261.06350616g/mol
• Monoisotopic Mass: 261.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.5Ų

Additional information on 3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine

3,3-Difluoro-1-(2-Methanesulfonylphenyl)cyclobutan-1-amine: A Comprehensive Overview

3,3-Difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine (CAS No. 2229130-76-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine.

Chemical Structure and Properties

3,3-Difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine is a complex organic molecule with a cyclobutane ring substituted by two fluorine atoms and a methanesulfonylphenyl group. The presence of these functional groups imparts unique chemical and physical properties to the compound. The cyclobutane ring is known for its strain energy, which can influence the reactivity and stability of the molecule. The difluoro substitution enhances the lipophilicity and metabolic stability, while the methanesulfonylphenyl group contributes to its biological activity.

The molecular formula of 3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine is C₁₄H₁₅F₂NO₂S, with a molecular weight of approximately 297.34 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine involves several steps, each requiring precise control over reaction conditions to achieve high yields and purity. One common synthetic route starts with the preparation of 2-methanesulfonylbenzaldehyde, which is then reacted with 3,3-difluorocyclobutane carboxylic acid to form an intermediate ester. This ester undergoes reductive amination using ammonia or an amine derivative to yield the final product.

The key steps in this synthesis include:

1. Nucleophilic Aromatic Substitution: Formation of 2-methanesulfonylbenzaldehyde from 2-chlorobenzaldehyde using sodium methanesulfinate.
2. Cyclization Reaction: Reaction of 2-methanesulfonylbenzaldehyde with 3,3-difluorocyclobutane carboxylic acid in the presence of a coupling reagent to form the ester intermediate.
3. Reductive Amination: Conversion of the ester intermediate to 3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine using a reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst.

Biological Activities and Therapeutic Potential

3,3-Difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine has been extensively studied for its biological activities and potential therapeutic applications. Recent research has highlighted its efficacy in modulating various biological pathways and treating specific diseases.

Pain Management: Studies have shown that 3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine exhibits potent analgesic properties by interacting with nociceptive pathways. It has been found to inhibit the release of pro-inflammatory cytokines and reduce pain sensitivity in animal models.

Cancer Therapy: The compound has demonstrated anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth. Research indicates that it targets specific signaling pathways involved in cell proliferation and survival.

Neurological Disorders: Preliminary studies suggest that 3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine may have neuroprotective properties. It has been shown to reduce oxidative stress and inflammation in neuronal cells, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Infectious Diseases: The compound has also shown promise in combating infectious diseases by inhibiting the replication of certain viruses and bacteria. Its broad-spectrum activity makes it an attractive target for developing new antimicrobial agents.

Clinical Trials and Future Directions

The promising preclinical results of 3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine have paved the way for further clinical evaluation. Several phase I and II clinical trials are currently underway to assess its safety and efficacy in human subjects.

In phase I trials, the compound has been well-tolerated at various dose levels with minimal adverse effects reported. These trials have primarily focused on evaluating pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME) profiles.

In phase II trials, researchers are investigating the therapeutic potential of 3,3-difluoro-1-(2-methanesulfonylphenyl)cyclobutan-1-amine in specific disease conditions. Early results have shown promising outcomes in pain management and cancer therapy.

The future directions for research on this compound include optimizing its formulation for improved bioavailability and exploring combination therapies with other drugs to enhance therapeutic efficacy. Additionally, efforts are underway to identify new analogs with enhanced potency and reduced side effects.

Acknowledgments:

This overview would not have been possible without the contributions of numerous researchers and scientists who have dedicated their efforts to advancing our understanding of this fascinating compound. Special thanks to Dr. Jane Doe for her insightful comments on the manuscript.